1-(tert-butyl)-3-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)urea
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Description
LSN2424100 is a small molecule that belongs to the class of urea derivatives. It was first synthesized by scientists at Eli Lilly and Company and has been shown to have potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. LSN2424100 has been found to have a unique mechanism of action that makes it a promising candidate for drug development.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Urea derivatives are widely utilized in organic synthesis for the preparation of various compounds. For instance, the directed lithiation of N′-[2-(4-methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate has been explored. These compounds are doubly lithiated at low temperatures, leading to high yields of substituted products through reactions with various electrophiles (Smith et al., 2013). This study demonstrates the utility of urea derivatives in facilitating complex organic transformations, which could be relevant to the manipulation or synthesis of "1-(tert-butyl)-3-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)urea" for specific scientific applications.
Medicinal Chemistry and Pharmacology
In the realm of medicinal chemistry, urea derivatives have been investigated for their biological activities and potential therapeutic applications. Although the specific compound was not directly mentioned, studies on similar molecules, such as the exploration of N,N'-diarylureas as potential anti-cancer agents, highlight the significance of urea derivatives in drug discovery. These compounds activate specific cellular pathways and inhibit cancer cell proliferation, showcasing their potential as leads for anti-cancer drugs (Denoyelle et al., 2012).
Materials Science
Urea derivatives also find applications in materials science, such as in the design of low molecular weight hydrogelators. The rheology, morphology, and gelation properties of these materials can be tuned through the selection of appropriate anions, indicating the versatility of urea derivatives in forming novel materials with tailored physical properties (Lloyd & Steed, 2011).
properties
IUPAC Name |
1-tert-butyl-3-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-15(2,3)18-14(19)17-11-16(20-4)9-12-7-5-6-8-13(12)10-16/h5-8H,9-11H2,1-4H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVFPZYCMGFKPMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NCC1(CC2=CC=CC=C2C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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